
Proper Disposal of AIM-100: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aim-100

Cat. No.: B1666732 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

document provides essential safety and logistical information for the proper disposal of AIM-
100, a compound identified as potentially harmful and toxic to aquatic life.

AIM-100 is described as N-[[(2S)-oxolan-2-yl]methyl]-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine,

with the molecular formula C23H21N3O2.[1] While some safety data sheets (SDS) do not

classify the substance under the Globally Harmonized System (GHS), others indicate

significant hazards, including being harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] Due to these potential risks, it is imperative to handle and dispose of AIM-100
as a hazardous chemical.

Key Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate personal protective equipment (PPE). This includes safety goggles with side-

shields, protective gloves, and impervious clothing.[2] All handling of AIM-100 should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any dust or aerosols.[2] An accessible safety shower and eyewash station are mandatory in

the handling area.[2]
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For quick reference, the following table summarizes the key identifiers and physical properties

of AIM-100.

Property Value Reference

Molecular Formula C23H21N3O2 [1]

Molecular Weight 371.43 g/mol [1][2]

CAS Number 873305-35-2 [1][2]

Appearance Solid [3]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of AIM-100 waste.

This procedure is designed to minimize environmental release and ensure compliance with

hazardous waste regulations.

Experimental Protocol: AIM-100 Waste Disposal

Waste Segregation:

Do not mix AIM-100 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Collect all solid waste, including contaminated consumables (e.g., pipette tips, gloves,

weighing paper), in a dedicated, clearly labeled hazardous waste container.

Collect all liquid waste containing AIM-100 in a separate, leak-proof, and clearly labeled

hazardous waste container.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "AIM-100," and

the specific hazard warnings: "Harmful if Swallowed" and "Toxic to Aquatic Life."
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Indicate the accumulation start date on the label.

Waste Storage:

Store waste containers in a designated satellite accumulation area that is secure and

away from drains or water sources.

Ensure the storage area is cool and well-ventilated.[2]

Spill Management:

In the event of a spill, immediately alert personnel in the vicinity.

For small spills, mechanically pick up the solid material and place it in the designated

hazardous waste container. Avoid creating dust.

For larger spills, or if you are not trained in spill cleanup, evacuate the area and contact

your institution's EHS office immediately.

Prevent any spilled material from entering sewers or surface and ground water.[2]

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office.

Disposal must be conducted by an approved and licensed waste disposal contractor.[2]

Do not attempt to dispose of AIM-100 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the AIM-100 disposal procedure.
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Caption: AIM-100 hazardous waste disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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